Cas no 19773-50-3 (13-Docosenoic acid,2-methylpropyl ester, (13Z)-)

13-Docosenoic acid,2-methylpropyl ester, (13Z)- structure
19773-50-3 structure
Product Name:13-Docosenoic acid,2-methylpropyl ester, (13Z)-
CAS No:19773-50-3
MF:C26H50O2
MW:394.674008846283
CID:149280
PubChem ID:6436514
Update Time:2025-04-19

13-Docosenoic acid,2-methylpropyl ester, (13Z)- Chemical and Physical Properties

Names and Identifiers

    • 13-Docosenoic acid,2-methylpropyl ester, (13Z)-
    • 2-methylpropyl docos-13-enoate
    • isobutyl (Z)-docos-13-enoate
    • 2-methylpropyl (13Z)-docos-13-enoate
    • Einecs 243-290-6
    • (Z)-13-Docosenoic acid isobutyl ester
    • NS00047675
    • DTXSID701293966
    • 19773-50-3
    • 2-methylpropyl (Z)-docos-13-enoate
    • 2-Methylpropyl (13Z)-13-docosenoate
    • Inchi: 1S/C26H50O2/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-26(27)28-24-25(2)3/h11-12,25H,4-10,13-24H2,1-3H3/b12-11-
    • InChI Key: VTAMRSRSTWWDEQ-QXMHVHEDSA-N
    • SMILES: O(CC(C)C)C(CCCCCCCCCCC/C=C\CCCCCCCC)=O

Computed Properties

  • Exact Mass: 394.3813
  • Monoisotopic Mass: 394.381081
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 22
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • XLogP3: 11.1

Experimental Properties

  • Density: 0.867
  • Boiling Point: 460.2°C at 760 mmHg
  • Flash Point: 76.9°C
  • Refractive Index: 1.458
  • PSA: 26.3

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